Cas no 2172553-08-9 (3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid)

• Product Name: 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid
• CAS No: 2172553-08-9
• MF: C₂₅H₂₂F₂N₂O₅
• MW: 468.449393749237
• CID: 5877503
• PubChem ID: 165559759
• Update Time: 2025-06-11

3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid
• 2172553-08-9
• EN300-1570436
• 3-cyclopropyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C25H22F2N2O5/c26-25(27,23(31)32)22(15-11-12-15)29-21(30)10-5-13-28-24(33)34-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,15,20,22H,11-14H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BWQDARNNOZYUFV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C1CC1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 468.14967813g/mol
• Monoisotopic Mass: 468.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid

3-Cyclopropyl-3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic Acid

3-Cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid, also known by its CAS number NO2172553-08-9, is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure features a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a difluorinated propanoic acid moiety, making it a versatile building block for various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, which is widely used as a protective group in peptide synthesis. The incorporation of the cyclopropyl group adds rigidity to the molecule, enhancing its stability and reactivity in certain chemical transformations. Recent studies have explored the use of this compound in the construction of bioactive molecules, particularly in the development of inhibitors for enzyme targets such as proteases and kinases.

One of the key features of this compound is its ability to participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity has been leveraged in the creation of cross-linked polymers and self-healing materials, where the alkyne moiety plays a critical role. Researchers have also investigated its potential as a precursor for fluorescent probes, utilizing the Fmoc group's photophysical properties to design sensors for metal ions and small molecules.

In terms of biological applications, this compound has shown promise in targeted drug delivery systems. The Fmoc group's stability under physiological conditions allows for controlled release of bioactive agents upon enzymatic cleavage. Additionally, its difluorinated propanoic acid moiety contributes to lipophilicity, enhancing membrane permeability and bioavailability.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its bonding interactions and reaction mechanisms, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 3-Cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2,2-difluoropropanoic acid (CAS No: NO2172553-08-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.